Cas no 140373-78-0 (2-amino-2-(3-nitrophenyl)ethan-1-ol)

• Product Name: 2-amino-2-(3-nitrophenyl)ethan-1-ol
• CAS No: 140373-78-0
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 2104947
• PubChem ID: 15752299
• Update Time: 2025-05-24

2-amino-2-(3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-nitrophenyl)ethanol
• 2-amino-2-(3-nitrophenyl)-1-ethanol
• YSLPTGOAVRWPDS-UHFFFAOYSA-N
• 2-Amino-2-(3-nitrophenyl)ethan-1-ol
• 2-amino-2-(3-nitrophenyl)ethan-1-ol

• Inchi： 1S/C8H10N2O3/c9-8(5-11)6-2-1-3-7(4-6)10(12)13/h1-4,8,11H,5,9H2
• InChI Key： YSLPTGOAVRWPDS-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=C(C=1)[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 0.3
• Topological Polar Surface Area: 92.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-amino-2-(3-nitrophenyl)ethan-1-ol

Compound CAS No. 140373-78-0: 2-Amino-2-(3-Nitrophenyl)Ethan-1-Ol

The compound with CAS No. 140373-78-0, known as 2-amino-2-(3-nitrophenyl)ethan-1-ol, is a fascinating organic molecule that has garnered significant attention in recent scientific research. This compound is characterized by its unique structure, which combines an amino group, a nitrophenyl group, and a hydroxyl group in a single molecule. The amino group and nitrophenyl group are key functional groups that contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of 2-amino-2-(3-nitrophenyl)ethan-1-ol in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure allows for versatile reactivity, making it a valuable intermediate in the synthesis of more complex molecules. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents, where its ability to interact with biological targets is crucial.

The hydroxyl group in the molecule plays a significant role in its solubility and reactivity. This functional group enables the compound to participate in hydrogen bonding, which is essential for its stability in aqueous solutions. Additionally, the nitrophenyl group imparts aromaticity and electron-withdrawing properties, which enhance the molecule's ability to undergo various chemical transformations.

One of the most promising applications of 2-amino-2-(3-nitrophenyl)ethan-1-ol is in the field of catalysis. Recent advancements have demonstrated its potential as a catalyst in asymmetric synthesis reactions, where it facilitates the formation of chiral centers with high enantioselectivity. This property is particularly valuable in the pharmaceutical industry, where the stereochemistry of molecules is critical for their efficacy.

In terms of synthesis, 2-amino-2-(3-nitrophenyl)ethan-1-ol can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. Researchers have optimized these methods to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications.

The compound's stability under various conditions has also been extensively studied. It has been found to be stable under neutral and mildly acidic conditions but may undergo decomposition under strong alkaline or oxidative conditions. This information is crucial for its safe handling and storage in laboratory settings.

Furthermore, 2-amino-2-(3-nitrophenyl)ethan-1-ol has shown potential as a precursor for the synthesis of advanced materials such as polymers and nanoparticles. Its ability to form coordination bonds with metal ions makes it a candidate for use in catalytic systems and sensing devices.

In conclusion, CAS No. 140373-78-0, or 2-amino-2-(3-nitrophenyl)ethan